2-[6-(Trifluoromethyl)pyridin-2-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole

• IUPAC Name: 2-[6-(trifluoromethyl)pyridin-2-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C13H15F3N2/c14-13(15,16)11-5-2-6-12(17-11)18-7-9-3-1-4-10(9)8-18/h2,5-6,9-10H,1,3-4,7-8H2
• InChI Key: DWZFULPBXKGFCP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C13H15F3N2
• Molecular Weight: 256.27 g/mol

Description

The compound “2-[6-(Trifluoromethyl)pyridin-2-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is attached to a pyridine ring, which is a six-membered ring with two nitrogen atoms. The pyridine ring is substituted with a trifluoromethyl group, which consists of one carbon atom and three fluorine atoms.

Synthesis Analysis

The synthesis of such compounds generally involves the introduction of trifluoromethyl groups into other molecules. This can be achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring substituted with a trifluoromethyl group. The pyridine ring is further linked to a pyrrolidine ring. The trifluoromethyl group is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites, including the pyrrolidine ring, the pyridine ring, and the trifluoromethyl group. The pyrrolidine ring is known to participate in a variety of reactions, leading to the formation of various bioactive molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure, particularly the presence of the trifluoromethyl group and the pyridine ring. These groups are known to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The future research directions for this compound could involve exploring its potential applications in the development of new pharmaceutical and agrochemical compounds. The trifluoromethyl group and the pyrrolidine ring are both key structural ingredients for the development of many agrochemical and pharmaceutical compounds. Therefore, this compound could serve as a valuable intermediate in the synthesis of such compounds.